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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
metabolic pathways, and analytical methodologies related to aldicarb sulfoxide. The
information is intended to support research and development activities involving this
compound.

Core Data and Properties

Aldicarb sulfoxide is a key metabolite of the carbamate pesticide aldicarb.[1][2]
Understanding its properties is crucial for toxicological and environmental assessments.

Chemical Identity and Molecular Weight

The fundamental chemical identifiers and molecular weight of aldicarb sulfoxide are
summarized below. The molecular weight may vary slightly between sources due to different
calculation methods.[1][3]
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Property Value Citations
[(2-methyl-2-

IUPAC Name methylsulfinylpropylidene)amin
o] N-methylcarbamate

CAS Number 1646-87-3

Chemical Formula C7H14N203S

Molecular Weight 206.26 g/mol
Temik sulfoxide, Aldicarb

Synonyms

sulphoxide

Physicochemical Properties

The physical and chemical properties of aldicarb sulfoxide are essential for its handling,

analysis, and understanding its environmental fate.

Property

Value Citations

Physical State

White crystalline solid

Melting Point

103-106 °C

Solubility

Soluble in water

Storage Temperature

2-8°C or -18°C for long-term

storage

Biological Activity and Pathways

Aldicarb sulfoxide's primary biological significance lies in its role as a metabolite of aldicarb

and its potent inhibitory action on acetylcholinesterase.

Metabolic Pathway of Aldicarb

Aldicarb is metabolized in organisms and the environment through oxidation. The initial and

more rapid step is the oxidation of the sulfur atom to form aldicarb sulfoxide. A subsequent,
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slower oxidation step converts aldicarb sulfoxide to aldicarb sulfone.
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Metabolic conversion of aldicarb.

Mechanism of Cholinesterase Inhibition

Like its parent compound, aldicarb sulfoxide is a potent inhibitor of acetylcholinesterase
(AChE). This inhibition is the primary mechanism of its toxicity. The process involves the
carbamoylation of the serine hydroxyl group in the active site of the enzyme, rendering it
unable to hydrolyze the neurotransmitter acetylcholine. This inhibition is considered pseudo-
irreversible because the carbamoylated enzyme is more stable than the acetylated enzyme
formed during normal substrate hydrolysis, but it can eventually be hydrolyzed to regenerate

the active enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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